1-{2-[2-(2,6-Dimethoxyphenoxy)ethoxy]ethyl}-3,5-dimethylpiperidine

• Molecular Formula: C19H31NO4
• Molecular Weight: 337.5 g/mol
• IUPAC Name: 1-[2-[2-(2,6-dimethoxyphenoxy)ethoxy]ethyl]-3,5-dimethylpiperidine
• InChI: InChI=1S/C19H31NO4/c1-15-12-16(2)14-20(13-15)8-9-23-10-11-24-19-17(21-3)6-5-7-18(19)22-4/h5-7,15-16H,8-14H2,1-4H3
• InChI Key: QFJHXVLSICWSIO-UHFFFAOYSA-N
• SMILES: CC1CC(CN(C1)CCOCCOC2=C(C=CC=C2OC)OC)C

Description

1-{2-[2-(2,6-Dimethoxyphenoxy)ethoxy]ethyl}-3,5-dimethylpiperidine, commonly known as DMPEA, is a piperidine derivative that has been synthesized and studied for its potential applications in scientific research. This compound has gained attention for its unique properties and potential uses in various fields, including pharmacology, neuroscience, and biochemistry. In

Scientific Research Applications

DMPEA has been studied for its potential applications in various scientific fields. In pharmacology, DMPEA has been shown to have a high affinity for the sigma-1 receptor, which is involved in various physiological processes, including pain perception, mood regulation, and neuroprotection. DMPEA has also been studied for its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.
In neuroscience, DMPEA has been studied for its potential use as a neuroprotective agent, as it has been shown to protect neurons from oxidative stress and excitotoxicity. DMPEA has also been shown to have potential as a cognitive enhancer, as it has been shown to improve memory and learning in animal models.
In biochemistry, DMPEA has been studied for its potential use as a chiral ligand in asymmetric synthesis, as it has been shown to be highly effective in catalyzing various reactions.

Mechanism of Action

DMPEA's mechanism of action is not fully understood, but it is believed to involve its interaction with the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is involved in various physiological processes, including pain perception, mood regulation, and neuroprotection. DMPEA has been shown to bind to the sigma-1 receptor with high affinity, which may explain its neuroprotective and anti-cancer properties.
Biochemical and Physiological Effects
DMPEA has been shown to have various biochemical and physiological effects. In pharmacology, DMPEA has been shown to inhibit the growth of cancer cells in vitro, likely through its interaction with the sigma-1 receptor. DMPEA has also been shown to have potential as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.
In neuroscience, DMPEA has been shown to protect neurons from oxidative stress and excitotoxicity, which may have implications for the treatment of neurodegenerative diseases. DMPEA has also been shown to improve memory and learning in animal models, which may have implications for the treatment of cognitive disorders.

Advantages and Limitations for Lab Experiments

DMPEA has several advantages for lab experiments, including its high purity and stability. However, DMPEA's high affinity for the sigma-1 receptor may also pose a limitation, as it may interfere with other experimental variables. Additionally, DMPEA's potential anti-cancer properties may also pose a limitation, as it may not be suitable for certain types of experiments.

Future Directions

There are several future directions for the study of DMPEA. In pharmacology, further research is needed to understand the mechanism of action of DMPEA and its potential as an anti-cancer and anti-inflammatory agent. In neuroscience, further research is needed to understand the potential neuroprotective and cognitive enhancing effects of DMPEA. In biochemistry, further research is needed to explore the potential use of DMPEA as a chiral ligand in asymmetric synthesis.
Conclusion
In conclusion, DMPEA is a piperidine derivative that has gained attention for its unique properties and potential applications in various scientific fields. DMPEA has been studied for its potential as an anti-cancer agent, neuroprotective agent, and cognitive enhancer, among other applications. While further research is needed to fully understand its mechanism of action and potential applications, DMPEA shows promise as a valuable tool in scientific research.

Synthesis Methods

DMPEA can be synthesized through a multi-step process involving the reaction of 2,6-dimethoxyphenol with ethylene oxide, followed by the reaction of the resulting compound with 3,5-dimethylpiperidine. This synthesis method has been optimized and improved over the years, resulting in high yields and purity of DMPEA.